Cas no 101881-19-0 (Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate)

101881-19-0 structure
Product name:Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate
Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate
- 1-Dodecyl-5-oxo-3-pyrrolidinecarboxylic acid methyl ester
- 1-Dodecyl-5-oxopyrrolidine-3-carboxylic acid methyl ester
- 1-Lauryl-4-methyloxycarbonyl-2-pyrrolidone
- DTXSID40420900
- 101881-19-0
- SCHEMBL119337
- Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate
-
- Inchi: InChI=1S/C18H33NO3/c1-3-4-5-6-7-8-9-10-11-12-13-19-15-16(14-17(19)20)18(21)22-2/h16H,3-15H2,1-2H3
- InChI Key: HTLJJHYQRUBBSY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 311.246044g/mol
- Monoisotopic Mass: 311.246044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 13
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.6Ų
- Molecular Weight: 311.5g/mol
- XLogP3: 4.9
Experimental Properties
- PSA: 46.61000
- LogP: 4.0 (LogP)
Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate Related Literature
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Yi Jiang,Yibo Chen,Mingjian Zhang,Yang Qiu,Feng Pan RSC Adv., 2016,6, 51871-51876
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Krzysztof Zawada,Sebastian Kowalczyk,Andrzej Plichta,Jan Jaczewski,Tomasz Zabielski RSC Adv., 2022,12, 3406-3415
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Y. Maximilian Klein,Edwin C. Constable,Catherine E. Housecroft,Alessandro Prescimone CrystEngComm, 2015,17, 2070-2073
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Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
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Rein V. Ulijn,Simon J. Webb Chem. Commun., 2008, 2861-2863
101881-19-0 (Methyl 1-dodecyl-5-oxopyrrolidine-3-carboxylate) Related Products
- 519-02-8(Matrine)
- 1126-09-6(Ethyl piperidine-4-carboxylate)
- 667-83-4(Pantothenyl ethyl ether)
- 498-95-3(piperidine-3-carboxylic acid)
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- 475-31-0(Glycocholic acid)
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- 667-84-5(DL-Ethyl-panthenol)
- 1505587-15-4(1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol)
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